Cas no 2229442-03-7 (2-methyl-3-(2-nitroethyl)-2H-indazole)

• Product Name: 2-methyl-3-(2-nitroethyl)-2H-indazole
• CAS No: 2229442-03-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5599812
• PubChem ID: 165689226
• Update Time: 2025-05-23

2-methyl-3-(2-nitroethyl)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2229442-03-7
• EN300-1801572
• 2-methyl-3-(2-nitroethyl)-2H-indazole

• Inchi： 1S/C10H11N3O2/c1-12-10(6-7-13(14)15)8-4-2-3-5-9(8)11-12/h2-5H,6-7H2,1H3
• InChI Key： HIKZWOJOUBRREG-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=C2C=CC=CC2=NN1C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-methyl-3-(2-nitroethyl)-2H-indazole

2-Methyl-3-(2-Nitroethyl)-2H-Indazole: A Comprehensive Overview

The compound 2-methyl-3-(2-nitroethyl)-2H-indazole (CAS No. 2229442-03-7) is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds known for their unique electronic properties and versatility in chemical reactions. The indazole core of this molecule provides a rigid structure, while the methyl and nitroethyl substituents introduce additional functional groups that enhance its reactivity and applicability.

Recent studies have highlighted the importance of indazoles in medicinal chemistry, particularly as scaffolds for drug design. The nitro group, present in the nitroethyl substituent, is known for its strong electron-withdrawing properties, which can significantly influence the electronic environment of the molecule. This makes 2-methyl-3-(2-nitroethyl)-2H-indazole a promising candidate for applications in areas such as anti-inflammatory agents, antiviral drugs, and cancer therapeutics.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored the synthesis of indazoles through diverse methodologies, including cyclization reactions and coupling reactions. The synthesis of 2-methyl-3-(2-nitroethyl)-2H-indazole typically involves the reaction of an appropriate indazole derivative with a nitroalkane under specific conditions. This process not only demonstrates the versatility of indazoles but also underscores their potential as building blocks in organic synthesis.

The electronic properties of indazoles make them ideal candidates for use in materials science. For instance, recent advancements in organic electronics have leveraged the semiconducting properties of indazoles to develop new materials for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The presence of the methyl and nitroethyl groups in 2-methyl-3-(2-nitroethyl)-2H-indazole further modulates these properties, making it a valuable material for such applications.

In addition to its chemical applications, indazoles have also found their way into biological research. The compound's ability to interact with biological systems has been explored in various contexts. For example, studies have shown that certain indazole derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Similarly, the nitro group in this compound has been implicated in modulating cellular responses, making it a subject of interest in pharmacological research.

From a structural standpoint, the molecule's geometry plays a crucial role in its reactivity and functionality. The indazole ring system consists of two fused rings: a benzene ring and an imidazole ring. The imidazole ring contributes significantly to the molecule's aromaticity and stability. The substitution pattern—specifically, the placement of the methyl group at position 2 and the nitroethyl group at position 3—ensures optimal electronic communication between these substituents and the indazole core.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the nitro group significantly polarizes the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings are particularly relevant for understanding its behavior in biological systems and its potential as a drug candidate.

The synthesis of indazoles, including 2-methyl-3-(2-nitroethyl)-2H-indazole, has been optimized over time to improve yield and purity. Modern synthetic strategies often employ catalytic methods or microwave-assisted synthesis to achieve efficient transformations. These methods not only reduce reaction times but also minimize environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of application, this compound's potential extends beyond traditional chemical uses. Its unique properties make it a candidate for use in advanced materials such as sensors and catalysts. For instance, researchers have explored its role as a catalyst in organic reactions due to its ability to stabilize transition states through hydrogen bonding or π-interactions.

Looking ahead, ongoing research into indazoles like CAS No. 2229441-03-7 continues to uncover new possibilities for their application across diverse fields. From drug discovery to materials science, this compound represents a versatile platform for innovation. As our understanding of its properties deepens, so too does its potential impact on both scientific research and industrial applications.